Cas no 815620-00-9 ((4-Formyl-3-methoxyphenyl)boronic acid)

(4-Formyl-3-methoxyphenyl)boronic acid structure

815620-00-9 structure

Product Name:(4-Formyl-3-methoxyphenyl)boronic acid

CAS No:815620-00-9

MF:C₈H₉BO₄

MW:179.965662717819

MDL:MFCD10697427

CID:857045

PubChem ID:53216721

Update Time:2024-12-09

(4-Formyl-3-methoxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-Formyl-3-methoxyphenyl)boronic acid
- 4-FORMYL-3-METHOXYPHENYLBORONIC ACID
- B-(4-Formyl-3-methoxyphenyl)boronic acid (ACI)
- Boronic acid, (4-formyl-3-methoxyphenyl)- (9CI)
- (4-Formyl-3-methoxyphenyl)boronicacid
- 4-Dihydroxyboryl-2-methoxybenzaldehyde
- AB59583
- SCHEMBL14654654
- CS-0132530
- AS-63555
- MFCD10697427
- 815620-00-9
- DTXSID80681871
- AKOS006302505
- EN300-7377573
- MDL： MFCD10697427
- Inchi： 1S/C8H9BO4/c1-13-8-4-7(9(11)12)3-2-6(8)5-10/h2-5,11-12H,1H3
- InChI Key： LZVMUJGTTXMMTE-UHFFFAOYSA-N
- SMILES： O=CC1C(OC)=CC(B(O)O)=CC=1

Computed Properties

Exact Mass: 180.05900
Monoisotopic Mass: 180.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8A^2

Experimental Properties

Density: 1.3±0.1 g/cm3
Melting Point: Not available
Boiling Point: 400.8±55.0 °C at 760 mmHg
Flash Point: 196.2±31.5 °C
PSA: 66.76000
LogP: -0.81250
Vapor Pressure: 0.0±1.0 mmHg at 25°C

(4-Formyl-3-methoxyphenyl)boronic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-Formyl-3-methoxyphenyl)boronic acid Pricemore >>

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(4-Formyl-3-methoxyphenyl)boronic acid Production Method

Production Method 1

22532-62-3

815620-00-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, reflux
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
3.2 Reagents: Triisopropyl borate ; overnight, rt
3.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Production Method 2

109142-86-1

815620-00-9

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 Reagents: Triisopropyl borate ; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Production Method 3

107-21-1

43192-33-2

815620-00-9

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
2.2 Reagents: Triisopropyl borate ; overnight, rt
2.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245

Production Method 4

815620-00-9

Reaction Conditions

1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 72 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 2 h, reflux
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; reflux
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
4.2 Reagents: Triisopropyl borate ; overnight, rt
4.3 Reagents: Hydrochloric acid Solvents: Water ; 0 °C; 20 h, rt

Reference

Synthesis of boronated alkoxyphenylalanines

Wolan, A.; et al, Letters in Organic Chemistry, 2004, 1(3), 238-245